molecular formula C5H13ClN2O B2387136 N-(2-Aminoethyl)propionamide hydrochloride CAS No. 1384127-68-7

N-(2-Aminoethyl)propionamide hydrochloride

Cat. No. B2387136
CAS RN: 1384127-68-7
M. Wt: 152.62
InChI Key: CUMVVCKRKBPCTI-UHFFFAOYSA-N
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Description

N-(2-Aminoethyl)propionamide hydrochloride, also known as AEPH, is a chemical compound that has been extensively studied for its potential applications in scientific research. AEPH is a hydrochloride salt of 2-aminoethyl propionamide, which is a derivative of propionic acid. This compound is commonly used as a reagent for the synthesis of various organic compounds, and it has also been found to have interesting biochemical and physiological effects.

Scientific Research Applications

Polymerization Tools

N-(2-Aminoethyl)propionamide hydrochloride is used as a monomer for polymerization reactions. It can be used to synthesize polymers for nucleic acid complexation and compound formation .

Rapid Aqueous RAFT Polymerization

This compound has been used in the rapid and well-controlled aqueous RAFT (Reversible Addition-Fragmentation chain Transfer) polymerization of primary amine functional monomer under visible light irradiation at 25 °C . This polymerization proceeds rapidly in a well-controlled manner in acidic aqueous media upon irradiating with mild visible light at 25 °C .

Synthesis of Prototypes of Primary Amine Functional Monomers

N-(2-Aminoethyl)propionamide hydrochloride (AEMA) and N-(6-Aminohexyl)methacrylamide hydrochloride (AHMA) were synthesized as prototypes of primary amine functional monomers .

Acceleration of Polymerization

Improving the ion-pairing or association of the ionized monomers via adding less polar alcohols or improving the concentration of ionized monomers could shorten the initialization period and accelerate chain propagation, thus remarkably accelerating this polymerization .

Switchable Polymerization

This polymerization can be immediately switched on or off via turning on or off visible light .

Retention or Removal of Dithioester Residues

Dithioester residues at polymer chain ends could be retained or removed simply by adjusting pH .

Multifunctional pH-Sensitive Carrier

It has been developed as a simple and smart amino lipid to serve as a multifunctional pH-sensitive carrier .

Delivery of Genetic Materials

This compound has shown success in the delivery of genetic materials such as siRNA, miRNA, and plasmid DNA for treating various diseases .

properties

IUPAC Name

N-(2-aminoethyl)propanamide;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H12N2O.ClH/c1-2-5(8)7-4-3-6;/h2-4,6H2,1H3,(H,7,8);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CUMVVCKRKBPCTI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=O)NCCN.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H13ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

152.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1384127-68-7
Record name N-(2-aminoethyl)propanamide hydrochloride
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